Cas no 54758-69-9 (2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-)

2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]- structure
54758-69-9 structure
Product name:2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-
CAS No:54758-69-9
MF:C12H19NO4
MW:241.28356
CID:353757
PubChem ID:20151345

2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-amino-3-[4-(2-methoxyethoxy)phenoxy]-
    • 1-amino-3-[4-(2-methoxyethoxy)phenoxy]propan-2-ol
    • 54758-69-9
    • SCHEMBL10714176
    • DTXSID10603006
    • Inchi: InChI=1S/C12H19NO4/c1-15-6-7-16-11-2-4-12(5-3-11)17-9-10(14)8-13/h2-5,10,14H,6-9,13H2,1H3
    • InChI Key: MOIKDOIXOBPFAT-UHFFFAOYSA-N
    • SMILES: NCC(O)COC1C=CC(OCCOC)=CC=1

Computed Properties

  • Exact Mass: 241.13147
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.9Ų
  • XLogP3: 0.2

Experimental Properties

  • PSA: 73.94

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